N-benzyl-4-(4-methoxyphenyl)-1-piperazinecarbothioamide

• IUPAC Name: N-benzyl-4-(4-methoxyphenyl)piperazine-1-carbothioamide
• InChI: InChI=1S/C19H23N3OS/c1-23-18-9-7-17(8-10-18)21-11-13-22(14-12-21)19(24)20-15-16-5-3-2-4-6-16/h2-10H,11-15H2,1H3,(H,20,24)
• InChI Key: OUXRRYUIRHEXBI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CCN(CC2)C(=S)NCC3=CC=CC=C3
• Molecular Formula: C19H23N3OS
• Molecular Weight: 341.5 g/mol

Description

Synthesis Analysis

The synthesis of compounds structurally related to N-benzyl-4-(4-methoxyphenyl)-1-piperazinecarbothioamide often involves multi-step reactions. For example, compounds with piperazine scaffolds and substitutions at the nitrogen atom can be synthesized from commercially available 1-(2-substituted-phenyl)piperazines through a series of reactions including condensation, substitution, and crystallization processes (Kuhnast et al., 2006).

Molecular Structure Analysis

Molecular structure analyses of related compounds are conducted using techniques such as X-ray single crystal diffraction. For instance, N,N′-bis(4-methoxy-benzylidene)-1,4-bis(3-aminopropyl)piperazine, a compound with some similarity in functional groups, was characterized, revealing its crystalline structure and providing insights into its stereochemistry (Xu et al., 2012).

Chemical Reactions and Properties

Chemical properties of piperazine derivatives include reactivity towards electrophiles and nucleophiles, influenced by the substitution pattern on the piperazine ring. Studies on similar compounds show a variety of chemical behaviors, including reactions with isothiocyanates and dibasic acid chlorides to form thiocarbamyl piperazines and diacyl-di-(1-methyl piperazides), respectively (Tung, 1957).

Physical Properties Analysis

Physical properties such as solubility, melting point, and crystalline form can be inferred from related compounds. For example, the synthesis and crystallization of Schiff bases derived from piperazine show how molecular structure influences physical state and solubility in various solvents (Xu et al., 2012).